Cas no 2172852-93-4 (1-(Isoxazol-5-yl)ethanaminedihydrochloride)

• Product Name: 1-(Isoxazol-5-yl)ethanaminedihydrochloride
• CAS No: 2172852-93-4
• MF: C₅H₁₀Cl₂N₂O
• MW: 185.05169916153
• CID: 5576011
• PubChem ID: 133080662
• Update Time: 2023-08-02

1-(Isoxazol-5-yl)ethanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2172852-93-4
• 1-(Isoxazol-5-yl)ethanaminedihydrochloride
• 1-(Isoxazol-5-yl)ethanamine dihydrochloride
• 1-Isoxazol-5-yl-ethylamine dihydrochloride

• Inchi： 1S/C5H8N2O.2ClH/c1-4(6)5-2-3-7-8-5;;/h2-4H,6H2,1H3;2*1H
• InChI Key： DALCLLRIBPOFFM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(=CC=N1)C(C)N

Computed Properties

• Exact Mass: 184.0170183g/mol
• Monoisotopic Mass: 184.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų